Cas no 1058396-65-8 (6-(4-ethoxyphenyl)-3-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(4-ethoxyphenyl)-3-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one
• CAS No: 1058396-65-8
• MF: C₂₅H₂₈N₄O₄
• MW: 448.514225959778
• CID: 6016552
• PubChem ID: 25885209
• Update Time: 2025-05-19

6-(4-ethoxyphenyl)-3-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-ethoxyphenyl)-3-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one
• 6-(4-ethoxyphenyl)-3-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]pyrimidin-4-one
• 1058396-65-8
• 6-(4-ethoxyphenyl)-3-(2-(4-(4-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)pyrimidin-4(3H)-one
• F5228-1307
• AKOS024501461

• Inchi： 1S/C25H28N4O4/c1-3-33-22-8-4-19(5-9-22)23-16-24(30)29(18-26-23)17-25(31)28-14-12-27(13-15-28)20-6-10-21(32-2)11-7-20/h4-11,16,18H,3,12-15,17H2,1-2H3
• InChI Key： ZGYWZRVKTMLBSK-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(OCC)C=C2)=CC(=O)N1CC(N1CCN(C2=CC=C(OC)C=C2)CC1)=O

Computed Properties

• Exact Mass: 448.21105539g/mol
• Monoisotopic Mass: 448.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(4-ethoxyphenyl)-3-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one

Recent Advances in the Study of 6-(4-ethoxyphenyl)-3-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one (CAS: 1058396-65-8)

In recent years, the compound 6-(4-ethoxyphenyl)-3-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one (CAS: 1058396-65-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dihydropyrimidinone core and piperazine moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 6-(4-ethoxyphenyl)-3-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including Biginelli condensation and subsequent functionalization, to achieve the desired product. Advanced spectroscopic techniques such as NMR and mass spectrometry have been utilized to confirm the structural integrity of the compound. These methodological advancements have facilitated further exploration of its biological activities.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of specific neurotransmitter receptors, particularly those involved in the serotonin and dopamine pathways. In vitro studies have demonstrated its affinity for 5-HT1A and D2 receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders such as anxiety, depression, and schizophrenia. Additionally, preliminary in vivo studies in rodent models have shown promising results in terms of bioavailability and brain penetration, although further pharmacokinetic studies are required to fully elucidate its therapeutic potential.

Beyond its neurological applications, recent research has explored the anticancer properties of 6-(4-ethoxyphenyl)-3-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one. Studies have indicated that this compound can induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR cascade, which is often dysregulated in cancer cells. These findings open new avenues for the development of targeted therapies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Current research is focused on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 6-(4-ethoxyphenyl)-3-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one represents a promising candidate for multiple therapeutic applications. Continued research into its mechanisms of action, structural optimization, and preclinical evaluation will be critical in determining its future role in medicine. The compound's versatility and potential underscore the importance of interdisciplinary collaboration in advancing chemical biology and pharmaceutical research.